Cas no 1314780-06-7 (1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314780-06-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6160425
• PubChem ID: 83698056
• Update Time: 2025-06-14

1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid
• EN300-1849579
• 1314780-06-7

• Inchi： 1S/C11H12O3/c1-7-2-3-8(6-9(7)12)11(4-5-11)10(13)14/h2-3,6,12H,4-5H2,1H3,(H,13,14)
• InChI Key： VMEIVBOOCPTNLI-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(C)=C(C=2)O)CC1)=O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS: 1314780-06-7)

The compound 1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS: 1314780-06-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and hydroxyl-methylphenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This approach not only improves the efficiency of production but also reduces the formation of by-products, making it more suitable for large-scale pharmaceutical manufacturing. The study also highlighted the compound's stability under various physiological conditions, which is a critical factor for its potential use in drug formulations.

Pharmacological investigations have revealed that 1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid exhibits potent anti-inflammatory and antioxidant properties. In vitro and in vivo studies demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential application in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Furthermore, its antioxidant activity was found to be comparable to that of well-known antioxidants like ascorbic acid, making it a candidate for neuroprotective therapies.

Another significant finding comes from a recent preclinical study exploring the compound's potential in oncology. Researchers observed that 1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid could induce apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the modulation of the PI3K/AKT signaling pathway, which is often dysregulated in cancer. These findings open new avenues for the development of targeted cancer therapies, although further clinical trials are needed to validate these effects in humans.

In addition to its therapeutic potential, the safety profile of 1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid has also been a focus of recent research. Toxicological studies conducted in animal models indicated that the compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses. This is a crucial consideration for its progression into clinical trials and eventual commercialization.

In conclusion, the latest research on 1-(3-hydroxy-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS: 1314780-06-7) underscores its multifaceted potential in drug development. From its efficient synthesis and robust pharmacological properties to its promising applications in inflammation and oncology, this compound represents a valuable candidate for further investigation. Future studies should focus on elucidating its mechanisms of action in greater detail and advancing it through clinical trials to fully realize its therapeutic benefits.